Cas no 1804426-08-1 (5-(Chloromethyl)-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine)

• Product Name: 5-(Chloromethyl)-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine
• CAS No: 1804426-08-1
• MF: C₇H₅ClF₃NO
• MW: 211.568911314011
• CID: 4881294
• Update Time: 2025-08-05

5-(Chloromethyl)-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine

• Inchi： 1S/C7H5ClF3NO/c8-2-3-1-4(9)5(6(10)11)12-7(3)13/h1,6H,2H2,(H,12,13)
• InChI Key： MRGWIYRCWZDDBO-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=C(C(F)F)NC1=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 1.1
• Topological Polar Surface Area: 29.1

Additional information on 5-(Chloromethyl)-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine

Recent Advances in the Study of 5-(Chloromethyl)-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine (CAS: 1804426-08-1)

5-(Chloromethyl)-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine (CAS: 1804426-08-1) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of enzyme inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential applications in drug discovery.

The compound's structural motif, featuring a chloromethyl group, difluoromethyl group, and a hydroxyl group on a fluorinated pyridine ring, makes it a versatile building block for medicinal chemistry. Recent synthetic methodologies have focused on optimizing the yield and purity of this intermediate, with particular emphasis on green chemistry approaches to reduce environmental impact. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic system that significantly improved the efficiency of its synthesis while minimizing hazardous byproducts.

In terms of biological activity, 5-(Chloromethyl)-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine has shown promising results as a precursor for the development of kinase inhibitors. A recent preclinical study revealed that derivatives of this compound exhibited potent inhibitory effects against a range of kinases implicated in cancer progression, with IC50 values in the nanomolar range. These findings suggest its potential utility in targeted cancer therapies, although further in vivo studies are needed to validate these results.

Another area of interest is the compound's antimicrobial properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that certain analogs derived from 5-(Chloromethyl)-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine displayed broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, making it a candidate for the development of new antibiotics.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as pharmacokinetic optimization, toxicity profiling, and scalable synthesis need to be addressed. However, the growing body of research underscores the potential of 5-(Chloromethyl)-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine as a valuable tool in drug discovery. Future studies are expected to focus on expanding its applications, particularly in the areas of neurodegenerative diseases and metabolic disorders, where fluorinated pyridine derivatives have shown therapeutic promise.